Metolachlor mercapturate
Metolachlor mercapturate
Brand Name:
Vulcanchem
CAS No.:
159956-64-6
VCID:
VC0064351
InChI:
InChI=1S/C20H30N2O5S/c1-6-16-9-7-8-13(2)19(16)22(14(3)10-27-5)18(24)12-28-11-17(20(25)26)21-15(4)23/h7-9,14,17H,6,10-12H2,1-5H3,(H,21,23)(H,25,26)/t14?,17-/m0/s1
SMILES:
CCC1=CC=CC(=C1N(C(C)COC)C(=O)CSCC(C(=O)O)NC(=O)C)C
Molecular Formula:
C20H30N2O5S
Molecular Weight:
410.529
Metolachlor mercapturate
CAS No.: 159956-64-6
Cat. No.: VC0064351
Molecular Formula: C20H30N2O5S
Molecular Weight: 410.529
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 159956-64-6 |
|---|---|
| Molecular Formula | C20H30N2O5S |
| Molecular Weight | 410.529 |
| IUPAC Name | (2R)-2-acetamido-3-[2-[2-ethyl-N-(1-methoxypropan-2-yl)-6-methylanilino]-2-oxoethyl]sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C20H30N2O5S/c1-6-16-9-7-8-13(2)19(16)22(14(3)10-27-5)18(24)12-28-11-17(20(25)26)21-15(4)23/h7-9,14,17H,6,10-12H2,1-5H3,(H,21,23)(H,25,26)/t14?,17-/m0/s1 |
| Standard InChI Key | HEFXMEPCHCUHDE-JRZJBTRGSA-N |
| SMILES | CCC1=CC=CC(=C1N(C(C)COC)C(=O)CSCC(C(=O)O)NC(=O)C)C |
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